Ketone, 5-ethyl-2-thiazolyl methyl

• Molecular Formula: C7H9NOS
• Molecular Weight: 155.22 g/mol
• IUPAC Name: 1-(5-ethyl-1,3-thiazol-2-yl)ethanone
• InChI: InChI=1S/C7H9NOS/c1-3-6-4-8-7(10-6)5(2)9/h4H,3H2,1-2H3
• InChI Key: GJVFGRGWBXDULK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CN=C(S1)C(=O)C

Description

The compound "Ketone, 5-ethyl-2-thiazolyl methyl" (systematic name: 1-(5-ethyl-2-thiazolyl)ethanone) is a substituted thiazole derivative featuring a ketone functional group. Thiazoles are heterocyclic aromatic compounds containing sulfur and nitrogen, widely studied for their roles in pharmaceuticals, agrochemicals, and organic synthesis. This specific ketone combines the reactivity of the thiazole ring with the electrophilic properties of the carbonyl group, making it a candidate for catalytic or metabolic transformations . Most studies focus on structurally related thiazolyl or thienyl ketones (e.g., methyl 2-thiazolyl ketone, benzyl 5-ethyl-2-thienyl ketone), which share functional group similarities but differ in ring systems and substituents .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Methyl 2-Thiazolyl Ketone (2-Acetylthiazole)

• Structure : A thiazole ring with a methyl ketone at the 2-position.
• Properties: CAS#: 24295-03-2; Molecular Formula: C₅H₅NOS . Detected in flavor chemistry and synthetic pathways. Reactivity: The α,β-unsaturated carbonyl system (thiazole + ketone) enables nucleophilic additions and redox reactions, analogous to methyl vinyl ketone (MVK) in plant metabolic pathways .
• Key Differences : Lacks the 5-ethyl substituent present in "5-ethyl-2-thiazolyl methyl ketone," which could sterically hinder reactivity or alter lipophilicity.

Benzyl 5-Ethyl-2-Thienyl Ketone

• Structure : A thiophene (sulfur-containing aromatic ring) with a 5-ethyl group and a benzyl ketone substituent.
• Properties :
  • CAS#: 651328-51-7; Molecular Formula: C₁₄H₁₄OS .
  • Higher molecular weight (230.33 g/mol) compared to thiazolyl analogs due to the benzyl group.
  • LogP (estimated): ~3.0–3.5, indicating greater lipophilicity than simpler thiazolyl ketones .
• Metabolic Relevance : Thienyl ketones are metabolized via conjugation (e.g., glutathione) or enzymatic reduction, similar to MVK-derived compounds in plants .

Methyl Vinyl Ketone (MVK) and Methyl Ethyl Ketone (MEK)

• MVK (C₄H₆O): A reactive α,β-unsaturated ketone involved in atmospheric oxidation of isoprene. Absorbed by plant stomata and metabolized into MEK and 2-butanol, with conversion ratios of 26–39% (MEK) and 33–44% (total volatiles) in non-isoprene-emitting plants .
• MEK (C₄H₈O) :
  • Less reactive than MVK due to saturation of the carbonyl-adjacent double bond.
  • Higher volatility (logP = 0.29) compared to thiazolyl/thienyl ketones, favoring atmospheric release .

Structural and Functional Comparison Table

Compound	Core Structure	Substituents	logP (Est.)	Key Reactivity/Function
5-Ethyl-2-thiazolyl methyl ketone	Thiazole	5-Ethyl, 2-methyl ketone	~1.8–2.2*	Electrophilic carbonyl; potential glutathione conjugation or enzymatic detoxification
Methyl 2-thiazolyl ketone	Thiazole	2-Methyl ketone	~1.2–1.5	Flavorant; participates in nucleophilic additions
Benzyl 5-ethyl-2-thienyl ketone	Thiophene	5-Ethyl, benzyl ketone	~3.0–3.5	High lipophilicity; likely stored in plant vacuoles or lignin
Methyl vinyl ketone (MVK)	Linear ketone	α,β-Unsaturated	0.14	Reactive carbonyl; metabolized to MEK and 2-butanol in plants

*Estimated based on Crippen’s method for analogous thiazoles .

Research Findings and Metabolic Pathways

• Thiazolyl/Thienyl Ketones in Plant Metabolism: Non-isoprene-emitting plants metabolize MVK into MEK and 2-butanol via alkenal/one oxidoreductase (AOR) and aldo-keto reductase (AKR) enzymes . Thiazolyl ketones may undergo similar enzymatic detoxification, but the 5-ethyl group could slow reaction rates compared to unsubstituted analogs .
• Atmospheric Impact :
  • MEK (a product of MVK metabolism) is the second-most abundant atmospheric ketone after acetone, with a lifetime of ~5 days against OH radicals .
  • Thiazolyl ketones, being less volatile (logP >1), are less likely to contribute to atmospheric chemistry but may persist in soil or biota .